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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3432809

An In-depth Technical Guide to the Physical Properties of 1-Tetradecanol

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with
the molecular formula CH3(CH2)12CH20H. It presents as a white, waxy solid at room
temperature and is utilized in various industries, most notably in cosmetics as an emollient, and
as an intermediate in the synthesis of surfactants and other chemical products. For
researchers, scientists, and drug development professionals, a precise understanding of its
physical properties, such as melting and boiling points, is fundamental for its application in
formulation, synthesis, and quality control. This document provides a comprehensive overview
of these key physical constants, including detailed experimental protocols for their
determination.

Data Presentation: Physical Constants of 1-
Tetradecanol

The melting and boiling points of 1-tetradecanol have been determined by various sources.
The data is summarized below for easy comparison. Variations in reported values can be
attributed to differences in experimental conditions and sample purity.
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Physical
Value (°C) Value (°F) Value (K) Source | Notes
Property
Melting Point 38 100 311 [1]
Lit. value[2][3][4]
35-39 95-102 308-312
[5]
37.7 99.7 310.85 [6]
36-39 97-102 309-312 [7]
39-41 102-106 312-314 [8]
395 103.1 312.65 [6]
Boiling Point >260 >500 >533 at 760 mmHg[1]
Lit. value, at 760
289 552 562
mmHg[2][3][4][5]
295.8 564.4 568.95 at 760 mmHg[6]
173 343 446 at 20 mmHg|[9]
277-288 531-550 550-561 at 1013 hPa[7]

Experimental Protocols

Accurate determination of melting and boiling points is crucial for substance identification and
purity assessment. The following are detailed methodologies for these key experiments, based
on standard laboratory techniques.

Melting Point Determination (Capillary Method)

This method is a standard technique for determining the melting point of a crystalline solid.[7] It
relies on heating a small sample in a capillary tube and observing the temperature range over
which the solid-to-liquid phase transition occurs.

Apparatus:

¢ Melting point apparatus (e.g., Mel-Temp or similar digital device) or a Thiele tube setup
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Glass capillary tubes (sealed at one end)
Thermometer (calibrated)
Mortar and pestle

Sample of 1-tetradecanol

Procedure:

Sample Preparation: Ensure the 1-tetradecanol sample is completely dry and finely
powdered. If necessary, gently grind the solid in a mortar and pestle.[3][9]

Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered
sample. A small amount of solid will be forced into the tube.

Packing the Sample: Turn the tube right-side up and tap it gently on a hard surface to cause
the solid to fall to the bottom. To pack the sample tightly, drop the capillary tube, sealed-end
down, through a long, narrow glass tube onto the benchtop. Repeat until the sample is
packed to a height of 2-3 mm.[3][9]

Heating:
o Place the capillary tube into the heating block of the melting point apparatus.

o For a preliminary determination, heat the sample rapidly (4-5°C per minute) to get an
approximate melting temperature.[9]

o For an accurate measurement, prepare a new sample and heat rapidly to about 15-20°C
below the approximate melting point. Then, reduce the heating rate to 1-2°C per minute to
allow for thermal equilibrium between the sample, heating block, and thermometer.[3][9]

Observation and Recording:
o Record the temperature at which the first drop of liquid appears (onset of melting).[9]

o Continue heating slowly and record the temperature at which the last crystal of the solid
melts completely (completion of melting).[9]
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o The result is reported as a melting range (e.g., 37.5 - 38.5°C). A narrow range (1-2°C)
typically indicates a pure substance.

Boiling Point Determination (Thiele Tube Method)

This micro method is suitable for determining the boiling point of small quantities of liquid.
Since 1-tetradecanol is a solid at room temperature, it must first be melted.

Apparatus:

e Thiele tube filled with mineral oil

o Small test tube (e.g., 6 x 50 mm)

e Capillary tube (sealed at one end)

o Thermometer (calibrated)

» Rubber band or wire for attachment

e Heat source (Bunsen burner or microburner)
Procedure:

o Sample Preparation: Gently heat a small amount of 1-tetradecanol until it melts. Using a
dropper, add a few drops of the liquid into the small test tube to a depth of about 1.5-2 cm.

o Assembly:

o Place the capillary tube, open-end down, into the test tube containing the liquid 1-
tetradecanol.

o Attach the test tube to the thermometer using a rubber band, ensuring the bottom of the
test tube is level with the thermometer bulb.[4]

o Clamp the Thiele tube to a ring stand and carefully insert the thermometer assembly into
the main arm of the tube. The thermometer bulb and sample should be positioned below
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the side-arm junction.[6] The rubber band must remain above the oil level to prevent it
from dissolving or breaking.

e Heating:

o Gently heat the side arm of the Thiele tube with a small flame, moving it back and forth.[6]
The design of the tube promotes convection currents that ensure uniform heating of the
oil.

o As the temperature rises, air trapped in the capillary tube will slowly bubble out.
o Observation and Recording:

o Continue heating until a rapid and continuous stream of bubbles emerges from the tip of
the capillary tube.[4] This indicates that the vapor pressure of the liquid has exceeded the
external pressure.

o Remove the heat source and allow the apparatus to cool slowly.

o The stream of bubbles will slow and eventually stop. The moment the bubbling ceases and
the liquid is drawn back into the capillary tube, the vapor pressure of the sample is equal
to the atmospheric pressure. Record the temperature at this exact moment. This is the
boiling point.[4][6]

o Record the atmospheric pressure at the time of the experiment, as boiling point is
pressure-dependent.

Mandatory Visualization

The following diagram illustrates the logical workflow for the experimental determination and
verification of the physical properties of a chemical substance like 1-tetradecanol.
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Workflow for Physical Property Determination
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Workflow for determining the physical properties of a chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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